Cas no 203662-02-6 (2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol
• CAS No: 203662-02-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD20684447
• CID: 2105771
• PubChem ID: 18670738
• Update Time: 2025-05-19

2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(piperidin-4-yl)-2,2-dimethylpropanol
• 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol

• MDL： MFCD20684447
• Inchi： 1S/C10H21NO/c1-10(2,8-12)7-9-3-5-11-6-4-9/h9,11-12H,3-8H2,1-2H3
• InChI Key： AHTLZJHKOXCHAF-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol

Professional Introduction to Compound with CAS No. 203662-02-6 and Product Name: 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol

The compound identified by the CAS number 203662-02-6 and the product name 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a branched aliphatic chain substituted with a piperidine ring, which contributes to its distinct chemical behavior and biological activity.

In the realm of modern pharmaceutical research, the exploration of novel heterocyclic compounds has become increasingly important. The presence of the piperidine moiety in 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol is particularly noteworthy, as piperidine derivatives are widely recognized for their role in various therapeutic areas. Piperidine-based scaffolds have been extensively studied for their ability to modulate biological pathways, making them valuable candidates for drug discovery. The specific substitution pattern in this compound further enhances its pharmacological profile, positioning it as a promising candidate for further investigation.

Recent studies have highlighted the importance of 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol in the development of new therapeutic agents. Researchers have been particularly interested in its potential as a lead compound for the treatment of neurological disorders. The piperidine ring is known to interact with various neurotransmitter receptors, suggesting that this compound may have effects on central nervous system (CNS) function. Preliminary pharmacological studies have indicated that it may exhibit properties relevant to cognitive enhancement and neuroprotection, although further research is needed to fully elucidate its mechanisms of action.

The synthesis of 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol presents unique challenges due to its complex structural features. However, advancements in synthetic methodologies have made it more feasible to produce this compound in a laboratory setting. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of the required molecular framework. These synthetic strategies not only improve yield but also enhance purity, which is crucial for subsequent pharmacological evaluation.

The chemical properties of 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol are also of great interest. The presence of both hydroxyl and alkyl groups contributes to its solubility profile, making it suitable for various formulation strategies. Additionally, the steric hindrance introduced by the dimethyl substituents can influence its interactions with biological targets. Understanding these properties is essential for optimizing its pharmacokinetic behavior and therapeutic efficacy.

In conclusion, 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol (CAS No. 203662-02-6) represents a promising candidate in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive subject for further investigation. As research continues to uncover new applications for piperidine derivatives, compounds like this one are likely to play a significant role in the development of next-generation therapeutics.